ethyl N-[5-(2-fluorobenzenesulfonyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl]carbamate

• IUPAC Name: ethyl N-[5-(2-fluorophenyl)sulfonyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]carbamate
• InChI: InChI=1S/C15H16FN3O4S2/c1-2-23-15(20)18-14-17-11-7-8-19(9-12(11)24-14)25(21,22)13-6-4-3-5-10(13)16/h3-6H,2,7-9H2,1H3,(H,17,18,20)
• InChI Key: CMRATYDDYXWIFL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=NC2=C(S1)CN(CC2)S(=O)(=O)C3=CC=CC=C3F
• Molecular Formula: C15H16FN3O4S2
• Molecular Weight: 385.4 g/mol

Description

Thiazolo-pyridine derivatives are a class of organic compounds that contain a thiazole ring (a ring with one sulfur and one nitrogen atom) and a pyridine ring (a ring with one nitrogen atom). They are part of a larger class of compounds known as heterocycles, which are rings that contain at least one atom that is not carbon.

Synthesis Analysis

The synthesis of thiazolo-pyridine derivatives often involves multicomponent reactions. For example, one method involves the cyclization of dihydropyrimidine-2-thiones with dielectrophilic building blocks. The exact synthesis process can vary depending on the specific substituents present in the compound.

Molecular Structure Analysis

The molecular structure of thiazolo-pyridine derivatives can be determined using techniques such as one- and two-dimensional NMR and IR spectroscopy. The exact structure will depend on the specific substituents present in the compound.

Chemical Reactions Analysis

Thiazolo-pyridine derivatives can undergo various chemical reactions, such as electrophilic substitution reactions. The exact reactions that a specific compound can undergo will depend on its structure and the conditions under which the reactions are carried out.

Physical And Chemical Properties Analysis

The physical and chemical properties of thiazolo-pyridine derivatives can be influenced by factors such as their structure and the specific substituents they contain. These properties can be determined using various analytical techniques.

Scientific Research Applications

Antifibrotic Activity

Inhibition of Collagen Synthesis: Several compounds, including ethyl N-[5-(2-fluorobenzenesulfonyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl]carbamate, have been investigated for their ability to inhibit collagen synthesis. For example:

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Anti-fibrotic Mechanisms: Some thiazole-based compounds, such as 2-(benzo[d][1,3]dioxol-5-yl)thiazole, display anti-fibrotic activity by blocking transforming growth factor-β1 (TGF-β1) expression in hepatic stellate cells.

Other Potential Applications

While antifibrotic activity stands out, ethyl N-[5-(2-fluorobenzenesulfonyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl]carbamate may have additional applications, including antioxidant, antimicrobial, anti-inflammatory, antifungal, and antitumor effects. .

Mechanism of Action

Target of Action

It is known that thiazolo[4,5-b]pyridines, a class of compounds to which our molecule belongs, have been reported to possess a broad spectrum of pharmacological activities . They have been identified and developed in recent years exhibiting high antioxidant, antimicrobial, herbicidal, anti-inflammatory, antifungal, and antitumor activities . Some representatives of this class have also been reported as histamine H3 receptor antagonists .

Mode of Action

The interaction of thiazolo[4,5-b]pyridines with their targets often results in a variety of physiological effects, contributing to their multifaceted pharmacological profile .

Biochemical Pathways

Given the broad spectrum of activities exhibited by thiazolo[4,5-b]pyridines, it can be inferred that multiple biochemical pathways might be influenced .

Result of Action

Thiazolo[4,5-b]pyridines have been reported to exhibit a range of activities including antioxidant, antimicrobial, herbicidal, anti-inflammatory, antifungal, and antitumor effects . These effects suggest that the compound could induce changes at both the molecular and cellular levels.

Future Directions

Thiazolo-pyridine derivatives are a promising class of compounds for the development of new medicines, including anticancer drugs. Future research in this area could involve the synthesis of new thiazolo-pyridine derivatives and the investigation of their biological activity.